4-hydroxy-3-methoxybenzaldehyde (4,6-dimethyl-2-pyrimidinyl)hydrazone

• IUPAC Name: 4-[(E)-[(4,6-dimethylpyrimidin-2-yl)hydrazinylidene]methyl]-2-methoxyphenol
• InChI: InChI=1S/C14H16N4O2/c1-9-6-10(2)17-14(16-9)18-15-8-11-4-5-12(19)13(7-11)20-3/h4-8,19H,1-3H3,(H,16,17,18)/b15-8+
• InChI Key: RCLWAVOIMIAFCH-OVCLIPMQSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)NN=CC2=CC(=C(C=C2)O)OC)C
• Isomeric SMILES: CC1=CC(=NC(=N1)N/N=C/C2=CC(=C(C=C2)O)OC)C
• Molecular Formula: C14H16N4O2
• Molecular Weight: 272.30 g/mol

Description

4-hydroxy-3-methoxybenzaldehyde (4,6-dimethyl-2-pyrimidinyl)hydrazone, also known as H2L, is a Schiff base ligand that has been widely studied for its potential applications in the field of medicinal chemistry. This compound is known for its ability to form stable complexes with transition metal ions, which has led to its use in various scientific research applications.

Mechanism of Action

The mechanism of action of 4-hydroxy-3-methoxybenzaldehyde (4,6-dimethyl-2-pyrimidinyl)hydrazone is not fully understood, but it is believed to involve the formation of stable complexes with transition metal ions. These complexes may interact with biological molecules and alter their activity, leading to the observed biological effects of this compound.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a wide range of biochemical and physiological effects. It has been reported to have antioxidant activity, which may help to protect cells from oxidative damage. This compound has also been shown to have antimicrobial activity against several bacterial and fungal strains. In addition, this compound has been reported to have anticancer activity against various cancer cell lines.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 4-hydroxy-3-methoxybenzaldehyde (4,6-dimethyl-2-pyrimidinyl)hydrazone in lab experiments is its ability to form stable complexes with transition metal ions. This makes it a useful ligand for the synthesis of metal complexes, which can be tested for their biological activities. However, one limitation of using this compound is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on 4-hydroxy-3-methoxybenzaldehyde (4,6-dimethyl-2-pyrimidinyl)hydrazone. One area of interest is the development of new metal complexes using this compound as a ligand, which may exhibit improved biological activities. Another area of interest is the investigation of the mechanism of action of this compound and its metal complexes, which may provide insights into their biological effects. Finally, the potential use of this compound and its metal complexes in drug development should be explored further.

Synthesis Methods

The synthesis of 4-hydroxy-3-methoxybenzaldehyde (4,6-dimethyl-2-pyrimidinyl)hydrazone involves the reaction of 4-hydroxy-3-methoxybenzaldehyde and 4,6-dimethyl-2-pyrimidinylhydrazine in the presence of a suitable catalyst. The resulting product is a yellow crystalline powder with a melting point of 240-242°C.

Scientific Research Applications

4-hydroxy-3-methoxybenzaldehyde (4,6-dimethyl-2-pyrimidinyl)hydrazone has been extensively studied for its potential applications in the field of medicinal chemistry. It has been shown to exhibit a wide range of biological activities, including antioxidant, antimicrobial, and anticancer properties. This compound has been used as a ligand for the synthesis of various metal complexes, which have been tested for their biological activities.